Cas no 2355627-16-4 (2-(6-Fluoropyridin-2-yl)propan-1-amine)

• Product Name: 2-(6-Fluoropyridin-2-yl)propan-1-amine
• CAS No: 2355627-16-4
• MF: C₈H₁₁FN₂
• MW: 154.184745073318
• CID: 6359584
• PubChem ID: 155821793
• Update Time: 2025-05-20

2-(6-Fluoropyridin-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2355627-16-4
• EN300-6842623
• 2-(6-Fluoropyridin-2-yl)propan-1-amine

• Inchi： 1S/C8H11FN2/c1-6(5-10)7-3-2-4-8(9)11-7/h2-4,6H,5,10H2,1H3
• InChI Key： IAJPZGDSMSJCPM-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(C)CN)=N1

Computed Properties

• Exact Mass: 154.09062652g/mol
• Monoisotopic Mass: 154.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(6-Fluoropyridin-2-yl)propan-1-amine

Professional Introduction to Compound with CAS No. 2355627-16-4 and Product Name: 2-(6-Fluoropyridin-2-yl)propan-1-amine

The compound with the CAS number 2355627-16-4 and the product name 2-(6-Fluoropyridin-2-yl)propan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a fluoropyridine moiety and an amine functional group makes it a promising candidate for further exploration in developing novel therapeutic agents.

Recent studies have highlighted the importance of fluorinated pyridine derivatives in medicinal chemistry. The fluorine atom, due to its electronegativity, can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule. Specifically, the introduction of fluorine at the 6-position of the pyridine ring enhances metabolic stability and binding affinity to biological targets. This has led to an increased interest in synthesizing and evaluating compounds containing this structural motif.

The 2-(6-Fluoropyridin-2-yl)propan-1-amine compound is particularly noteworthy for its potential role as an intermediate in the synthesis of more complex molecules. Its amine group provides a versatile handle for further functionalization, allowing chemists to explore a wide range of modifications. These modifications can be tailored to optimize solubility, bioavailability, and target specificity, making this compound a valuable tool in drug development pipelines.

In the context of current research, there is growing evidence suggesting that compounds incorporating fluoropyridine moieties exhibit enhanced biological activity. For instance, studies have demonstrated that such compounds can serve as potent inhibitors of various enzymes and receptors involved in critical biological pathways. The 2-(6-Fluoropyridin-2-yl)propan-1-amine molecule, with its well-positioned amine group, offers a unique scaffold for designing molecules that can interact with these targets.

One particularly exciting area of research is the use of fluoropyridine derivatives in oncology. Several preclinical studies have shown that these compounds can exhibit anti-cancer properties by inhibiting key signaling pathways involved in tumor growth and progression. The amine functionality in 2-(6-Fluoropyridin-2-yl)propan-1-amine provides a basis for developing molecules that can selectively target cancer cells while minimizing toxicity to healthy tissues.

Another promising application lies in the field of neurology. Fluorinated pyridines have been identified as key structural elements in several drugs that are used to treat neurological disorders. The ability of these compounds to cross the blood-brain barrier makes them particularly attractive for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. The 2-(6-Fluoropyridin-2-yl)propan-1-amine compound holds potential as a precursor for synthesizing novel neuroprotective agents.

The synthesis of 2-(6-Fluoropyridin-2-yl)propan-1-amine involves a series of well-established chemical transformations that highlight its synthetic accessibility. The fluoropyridine ring can be introduced through various methods, including nucleophilic substitution reactions or metal-catalyzed cross-coupling reactions. The subsequent functionalization of the amine group allows for further diversification of the molecular structure.

In conclusion, the compound with CAS number 2355627-16-4 and the product name 2-(6-Fluoropyridin-2-yl)propan-1-amine represents a significant asset in pharmaceutical research. Its unique structural features and potential applications in drug development make it a compelling subject for further investigation. As our understanding of fluorinated pyridines continues to grow, it is likely that compounds like this will play an increasingly important role in the discovery and development of new therapeutic agents.